Cas no 1445962-42-4 (Methyl 6-amino-2-fluoropyridine-3-carboxylate)

• Product Name: Methyl 6-amino-2-fluoropyridine-3-carboxylate
• CAS No: 1445962-42-4
• MF: C₇H₇FN₂O₂
• MW: 170.141084909439
• MDL: MFCD28946481
• CID: 4700584
• PubChem ID: 89650007
• Update Time: 2025-08-05

Methyl 6-amino-2-fluoropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• DXDKIPHFKCEHPN-UHFFFAOYSA-N
• Methyl 6-Amino-2-fluoronicotinate
• methyl 6-amino-2-fluoropyridine-3-carboxylate
• SCHEMBL15057962
• BS-46744
• 1445962-42-4
• EN300-20998307
• MFCD28946481
• F74207
• Methyl 6-amino-2-fluoropyridine-3-carboxylate

• MDL： MFCD28946481
• Inchi： 1S/C7H7FN2O2/c1-12-7(11)4-2-3-5(9)10-6(4)8/h2-3H,1H3,(H2,9,10)
• InChI Key： DXDKIPHFKCEHPN-UHFFFAOYSA-N
• SMILES： FC1C(C(=O)OC)=CC=C(N)N=1

Computed Properties

• Exact Mass: 170.04915563g/mol
• Monoisotopic Mass: 170.04915563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.2
• XLogP3: 0.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Methyl 6-amino-2-fluoropyridine-3-carboxylate

Methyl 6-amino-2-fluoropyridine-3-carboxylate (CAS No. 1445962-42-4): A Key Intermediate in Modern Pharmaceutical Research

Methyl 6-amino-2-fluoropyridine-3-carboxylate (CAS No. 1445962-42-4) is a highly versatile and significant intermediate in the realm of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its pivotal role in the synthesis of various biologically active molecules. The presence of both amino and carboxylate functional groups, coupled with the fluorine atom at the 2-position of the pyridine ring, imparts distinct chemical properties that make it an invaluable building block for drug discovery and development.

The compound's molecular structure, featuring a pyridine core with substituents at the 6th and 3rd positions, offers a scaffold that can be readily modified to produce a wide array of pharmacophores. This flexibility is particularly advantageous in medicinal chemistry, where structural diversification is key to identifying novel therapeutic agents. The fluorine atom, in particular, is known for its ability to enhance metabolic stability and binding affinity, making it a preferred moiety in many drug candidates.

In recent years, significant advancements have been made in leveraging Methyl 6-amino-2-fluoropyridine-3-carboxylate for the development of new drugs targeting various diseases. For instance, researchers have utilized this intermediate to synthesize inhibitors of enzymes involved in cancer metabolism. These inhibitors have shown promise in preclinical studies by disrupting critical metabolic pathways that are often overactive in tumor cells. The fluorinated pyridine moiety plays a crucial role in improving the selectivity and potency of these inhibitors, thereby reducing off-target effects.

Moreover, the compound has found applications in the synthesis of small molecule modulators for neurological disorders. The unique electronic properties of the fluorine atom contribute to enhanced binding interactions with biological targets, such as receptors and ion channels. This has led to the development of novel therapeutics that exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts. The amino group at the 6-position provides a handle for further chemical modifications, allowing researchers to fine-tune the properties of these molecules for optimal biological activity.

The growing interest in fluorinated heterocycles as pharmacophores has also driven innovation in synthetic methodologies for Methyl 6-amino-2-fluoropyridine-3-carboxylate. Recent studies have demonstrated efficient synthetic routes that minimize waste and improve yields, aligning with the principles of green chemistry. These advancements not only enhance the cost-effectiveness of producing this intermediate but also contribute to more sustainable practices in pharmaceutical manufacturing.

Another area where this compound has made significant contributions is in the development of antiviral agents. The structural features of Methyl 6-amino-2-fluoropyridine-3-carboxylate have been exploited to design molecules that inhibit viral replication by targeting essential enzymes or proteins. Preliminary studies have shown promising results in vitro, suggesting its potential as a lead compound for further development into antiviral therapies. The ability to modify both the amino and carboxylate groups allows for extensive structural exploration, enabling researchers to optimize these molecules for better efficacy and reduced toxicity.

The role of computational chemistry in designing derivatives of Methyl 6-amino-2-fluoropyridine-3-carboxylate cannot be overstated. Advanced computational methods have enabled researchers to predict the biological activity of various analogs with high accuracy before conducting costly experimental synthesis. This approach has significantly accelerated the drug discovery process by identifying promising candidates early in the pipeline. The integration of machine learning algorithms with traditional medicinal chemistry has further enhanced this process, allowing for more rapid and targeted design iterations.

In conclusion, Methyl 6-amino-2-fluoropyridine-3-carboxylate (CAS No. 1445962-42-4) represents a cornerstone intermediate in modern pharmaceutical research. Its unique structural features and functional groups make it an indispensable tool for synthesizing a wide range of biologically active compounds. As research continues to uncover new therapeutic applications, this compound is poised to play an even greater role in the development of next-generation drugs that address some of humanity's most pressing health challenges.